Cas no 1021219-40-8 (2-chloro-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-5-(trifluoromethyl)benzene-1-sulfonamide)

• Product Name: 2-chloro-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-5-(trifluoromethyl)benzene-1-sulfonamide
• CAS No: 1021219-40-8
• MF: C₁₃H₁₁ClF₃N₃O₃S
• MW: 381.757951021194
• CID: 5792969
• PubChem ID: 42226799
• Update Time: 2025-10-20

2-chloro-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-5-(trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-5-(trifluoromethyl)benzene-1-sulfonamide
• 1021219-40-8
• 2-chloro-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)-5-(trifluoromethyl)benzenesulfonamide
• AKOS024505083
• F5284-0058
• 2-chloro-N-[2-(6-oxopyridazin-1-yl)ethyl]-5-(trifluoromethyl)benzenesulfonamide

• Inchi： 1S/C13H11ClF3N3O3S/c14-10-4-3-9(13(15,16)17)8-11(10)24(22,23)19-6-7-20-12(21)2-1-5-18-20/h1-5,8,19H,6-7H2
• InChI Key： ZBMAXOZTOIARCM-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(F)(F)F)C=C1S(NCCN1C(C=CC=N1)=O)(=O)=O

Computed Properties

• Exact Mass: 381.0161746g/mol
• Monoisotopic Mass: 381.0161746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 87.2Ų

Additional information on 2-chloro-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-5-(trifluoromethyl)benzene-1-sulfonamide

Comprehensive Analysis of 2-chloro-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-5-(trifluoromethyl)benzene-1-sulfonamide (CAS No. 1021219-40-8)

The compound 2-chloro-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-5-(trifluoromethyl)benzene-1-sulfonamide, identified by its CAS No. 1021219-40-8, is a specialized sulfonamide derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethyl group and a pyridazinone moiety, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting enzyme inhibition and receptor modulation, particularly in the context of metabolic disorders and inflammatory conditions.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in medicinal chemistry. The presence of the chloro and trifluoromethyl substituents in this molecule enhances its lipophilicity and metabolic stability, which are critical factors for bioavailability. This aligns with current trends in drug design, where AI-driven molecular optimization and computational chemistry tools are employed to refine such compounds for higher efficacy. Users searching for "sulfonamide derivatives in drug discovery" or "trifluoromethyl group benefits" will find this compound highly relevant to their queries.

The pyridazinone core in 2-chloro-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-5-(trifluoromethyl)benzene-1-sulfonamide is noteworthy for its role in modulating biological activity. This scaffold is frequently investigated for its potential in treating cardiovascular and neurological diseases, as highlighted by recent publications. For instance, the combination of sulfonamide and pyridazinone functionalities may offer synergistic effects in inhibiting specific kinases or proteases, a hot topic in "targeted therapy" discussions. SEO-optimized terms like "kinase inhibitors 2024" or "pyridazinone applications" could drive traffic to related research.

From a synthetic perspective, the compound's CAS No. 1021219-40-8 serves as a unique identifier for procurement and regulatory compliance. Laboratories focusing on high-throughput screening or fragment-based drug design often prioritize such molecules due to their structural complexity and functional diversity. The inclusion of a trifluoromethyl group also resonates with the growing interest in "fluorine in medicinal chemistry," a frequently searched topic in academic and industrial circles.

Environmental and safety profiles of 2-chloro-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-5-(trifluoromethyl)benzene-1-sulfonamide are equally important. While not classified as hazardous, its handling requires standard laboratory precautions. Researchers often inquire about "green chemistry alternatives for sulfonamides" or "biodegradable drug intermediates," reflecting the shift toward sustainable practices. This compound's potential for low-toxicity applications could position it favorably in such discussions.

In conclusion, 2-chloro-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-5-(trifluoromethyl)benzene-1-sulfonamide represents a compelling case study in modern chemical research. Its multifaceted properties cater to both academic curiosity and industrial innovation, addressing trending topics like "precision medicine" and "structure-activity relationships." By leveraging SEO-friendly keywords such as "sulfonamide synthesis" or "pyridazinone derivatives," this article aims to bridge the gap between scientific expertise and user search intent.